Cas no 58042-03-8 (Benzenemethanol, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-)
58042-03-8 structure
Product Name:Benzenemethanol, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-
CAS No:58042-03-8
MF:C14H11Cl2NO4
MW:328.147442102432
CID:343281
PubChem ID:43319796
Update Time:2025-04-19
Benzenemethanol, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-
- [4-[(2,4-dichlorophenyl)methoxy]-3-nitrophenyl]methanol
- 4-(2,4-dichlorobenzyloxy)-3-nitrobenzyl alcohol
- 58042-03-8
- SCHEMBL11703752
- {4-[(2,4-Dichlorophenyl)methoxy]-3-nitrophenyl}methanol
- DTXSID70655829
- NYRDAKQGNYVKNI-UHFFFAOYSA-N
-
- Inchi: 1S/C14H11Cl2NO4/c15-11-3-2-10(12(16)6-11)8-21-14-4-1-9(7-18)5-13(14)17(19)20/h1-6,18H,7-8H2
- InChI Key: NYRDAKQGNYVKNI-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1COC1C=CC(CO)=CC=1[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 327.00663
- Monoisotopic Mass: 327.0065132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 72.6
Benzenemethanol, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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